N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: 3-nitro-N-[[4-(propan-2-ylsulfamoyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C17H18N4O5S2/c1-11(2)20-28(25,26)15-8-6-13(7-9-15)18-17(27)19-16(22)12-4-3-5-14(10-12)21(23)24/h3-11,20H,1-2H3,(H2,18,19,22,27)
• InChI Key: RFMPWFWZVBCNTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H18N4O5S2
• DSSTOX Substance ID: DTXSID801131787
• Molecular Weight: 422.5 g/mol
• CAS RN: 718603-62-4

Description

N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide, also known as NITD-008, is a chemical compound that has been studied for its potential use as an antiviral agent. This compound has shown promising results in scientific research, particularly in its ability to inhibit the replication of various viruses.

Mechanism of Action

The mechanism of action of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide involves its ability to inhibit the activity of viral RNA-dependent RNA polymerase (RdRp). This enzyme is essential for the replication of RNA viruses, and N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide has been shown to bind to the active site of RdRp and prevent its activity. This results in the inhibition of viral replication and the potential for antiviral activity.
Biochemical and Physiological Effects
N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide has been shown to have low toxicity in vitro and in vivo, indicating that it may be safe for use in humans. In addition, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life in the body. These properties make N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide a promising candidate for further development as an antiviral agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide in lab experiments is its ability to inhibit the replication of multiple viruses, making it a versatile tool for studying viral infections. In addition, the low toxicity and good pharmacokinetic properties of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide make it a safe and effective compound for use in animal studies. However, one limitation of using N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide in lab experiments is its cost, which may limit its availability for some research groups.

Future Directions

There are several future directions for research on N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide. One area of focus is the development of more potent and selective analogs of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide, which may have improved antiviral activity and reduced toxicity. In addition, further studies are needed to fully understand the mechanism of action of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide and its potential use in treating viral infections. Finally, the potential use of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide in combination with other antiviral agents should be explored, as this may lead to improved efficacy against viral infections.
Conclusion
In conclusion, N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide, or N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide, is a promising compound for the treatment of viral infections. Its ability to inhibit viral replication, low toxicity, and good pharmacokinetic properties make it a promising candidate for further development as an antiviral agent. Future research on N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide should focus on developing more potent and selective analogs, understanding its mechanism of action, and exploring its potential use in combination with other antiviral agents.

Synthesis Methods

The synthesis of N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide involves several steps, including the reaction of 4-aminobenzenesulfonamide with isopropylamine to form N-isopropyl-4-aminobenzenesulfonamide, which is then reacted with 3-nitrobenzoyl chloride to form N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide. This synthesis method has been described in detail in scientific literature, and has been shown to be effective in producing N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide in high yields.

Scientific Research Applications

N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide has been studied extensively for its potential use as an antiviral agent. It has been shown to inhibit the replication of several viruses, including dengue virus, West Nile virus, and yellow fever virus. In addition, N-[({4-[(isopropylamino)sulfonyl]phenyl}amino)carbonothioyl]-3-nitrobenzamide has been shown to have activity against the SARS-CoV-2 virus, which causes COVID-19. This compound has also been studied for its potential use in treating other diseases, such as cancer.